Cas no 439110-58-4 (6-[(2,6-dichlorophenyl)methyl]-5,7-dimethylimidazo[1,2-a]pyrimidine-2,3-dicarbonitrile)

• Product Name: 6-[(2,6-dichlorophenyl)methyl]-5,7-dimethylimidazo[1,2-a]pyrimidine-2,3-dicarbonitrile
• CAS No: 439110-58-4
• MDL: MFCD02661777
• CID: 4651590
• Update Time: 2025-11-02

6-[(2,6-dichlorophenyl)methyl]-5,7-dimethylimidazo[1,2-a]pyrimidine-2,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-[(2,6-dichlorophenyl)methyl]-5,7-dimethylimidazo[1,2-a]pyrimidine-2,3-dicarbonitrile

• MDL： MFCD02661777

Computed Properties

• Exact Mass: 355.039
• Monoisotopic Mass: 355.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines

Additional information on 6-[(2,6-dichlorophenyl)methyl]-5,7-dimethylimidazo[1,2-a]pyrimidine-2,3-dicarbonitrile

Comprehensive Overview of 6-[(2,6-dichlorophenyl)methyl]-5,7-dimethylimidazo[1,2-a]pyrimidine-2,3-dicarbonitrile (CAS No. 439110-58-4)

The compound 6-[(2,6-dichlorophenyl)methyl]-5,7-dimethylimidazo[1,2-a]pyrimidine-2,3-dicarbonitrile (CAS No. 439110-58-4) is a specialized heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the imidazo[1,2-a]pyrimidine core and dicarbonitrile functional groups, make it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in current research trends.

Chemically, 6-[(2,6-dichlorophenyl)methyl]-5,7-dimethylimidazo[1,2-a]pyrimidine-2,3-dicarbonitrile belongs to the class of imidazo[1,2-a]pyrimidines, which are known for their diverse biological activities. The presence of the 2,6-dichlorophenyl moiety enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug design. Researchers are particularly interested in its dicarbonitrile groups, which can participate in hydrogen bonding and other molecular interactions, making it a candidate for enzyme inhibition studies.

Recent advancements in AI-driven drug discovery have highlighted the importance of compounds like 6-[(2,6-dichlorophenyl)methyl]-5,7-dimethylimidazo[1,2-a]pyrimidine-2,3-dicarbonitrile. Machine learning models predict its potential as a kinase inhibitor, aligning with the growing demand for targeted cancer therapies. Searches for "imidazo[1,2-a]pyrimidine derivatives in oncology" have surged, reflecting its relevance in modern medicinal chemistry.

In agrochemical applications, this compound’s structural analogs have shown promise as fungicides and herbicides. The 2,6-dichlorophenyl group is a common motif in crop protection agents, and its incorporation into the imidazo[1,2-a]pyrimidine scaffold could lead to novel modes of action. With increasing global focus on sustainable agriculture, researchers are investigating its environmental impact and efficacy against resistant pest strains.

Synthetic routes to 6-[(2,6-dichlorophenyl)methyl]-5,7-dimethylimidazo[1,2-a]pyrimidine-2,3-dicarbonitrile often involve multi-step reactions, including cyclization and functional group transformations. Optimizing these processes for scalability is a key challenge, as highlighted in queries like "large-scale synthesis of imidazo[1,2-a]pyrimidines." Green chemistry principles are being applied to reduce waste and improve yields, addressing industry demands for eco-friendly production.

The compound’s physicochemical properties, such as solubility and stability, are critical for formulation development. Studies on "imidazo[1,2-a]pyrimidine solubility enhancers" are trending, as poor aqueous solubility often limits bioavailability. Innovations in nanoformulations and co-crystals may unlock its full therapeutic potential.

Market analysts note rising interest in imidazo[1,2-a]pyrimidine-based compounds, driven by pharmaceutical patents and agrochemical innovations. CAS No. 439110-58-4 is frequently cited in patent databases, underscoring its commercial viability. Investors tracking "emerging heterocyclic compounds in drug development" are monitoring its progress closely.

In summary, 6-[(2,6-dichlorophenyl)methyl]-5,7-dimethylimidazo[1,2-a]pyrimidine-2,3-dicarbonitrile represents a versatile scaffold with cross-disciplinary applications. Its integration into AI-aided research and alignment with sustainability goals position it as a compound of enduring scientific and industrial significance.